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A Comparative Analysis of Pore Structure in Anthracite, Bituminous Coal, and Lignite

This guide provides a detailed comparison of the pore structures of three major coal ranks:
anthracite, bituminous coal, and lignite. The analysis is based on experimental data from
various characterization techniques, offering insights for researchers, scientists, and
professionals in drug development and other fields where porous carbon materials are
relevant.

Comparative Pore Structure Data

The pore structure of coal, which includes parameters like specific surface area, pore volume,
and pore size distribution, varies significantly with coal rank. These differences are critical for
applications ranging from methane adsorption to filtration and catalysis. The following tables
summarize key quantitative data from experimental studies.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1179625?utm_src=pdf-interest
https://www.benchchem.com/product/b1179625?utm_src=pdf-body
https://www.benchchem.com/product/b1179625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Bituminous .
Parameter Lignite Anthracite Data Source
Coal
Porosity (%) ~43.35 ~24.76 ~4.56 [1]

N2 Specific ]
Decreases with

Surface Area _ _ [2][3][4]
increasing rank

(m2/g)

U-shaped

CO2z Specific ]
function of rank

Surface Area _ o [21[3][4]
(high for lignite

(m2/g)

and anthracite)

N2 Pore Volume Decreases with

[21131[4]

(cm3/g) increasing rank
Total Pore ]
Largest in
Volume (MIP) o [2]
Bituminous Coal
(cm?3/g)
Water Adsorption ) )
] Highest Intermediate Lowest [2]
Capacity

Table 2: Pore Size Distribution Characteristics
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Experimental Protocols

The characterization of coal pore structure relies on several key experimental techniques. The
primary methods used to obtain the data in this guide are Nitrogen Adsorption/Desorption (BET
Analysis) and Mercury Intrusion Porosimetry (MIP).

Nitrogen Adsorption/Desorption (BET Method)

This technique is primarily used to determine the specific surface area and the volume and size
distribution of micropores and mesopores.

o Principle: The method is based on the physical adsorption of nitrogen gas onto the surface of
the coal sample at cryogenic temperatures (typically 77 K, the boiling point of liquid
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nitrogen).[5][6] The amount of adsorbed gas is measured at various relative pressures. The
Brunauer-Emmett-Teller (BET) theory is then applied to the adsorption isotherm to calculate
the specific surface area.[6][7] Further analysis of the isotherm, using models like Barrett-
Joyner-Halenda (BJH), can yield information about pore size distribution.[5]

» Sample Preparation: Coal samples are first crushed to a specific grain size (e.g., 0.17-0.25
mm).[8] The samples are then degassed under vacuum at an elevated temperature (e.g.,
105°C for 12 hours) to remove any pre-adsorbed substances like water and other gases
from the surface.[9]

e Procedure:
o A known mass of the degassed coal sample is placed in a sample tube.
o The sample tube is cooled to 77 K using liquid nitrogen.

o Nitrogen gas is introduced into the sample tube in controlled increments, and the pressure
is allowed to equilibrate.

o The amount of nitrogen adsorbed at each pressure point is measured, generating an
adsorption isotherm.

o For desorption, the pressure is systematically reduced, and the amount of desorbed gas is
measured.

¢ Instrumentation: An automated specific surface area and pore size analyzer, such as a
Micromeritics ASAP 2020 or TriStar Il 3020, is commonly used for these measurements.[5][9]
[10]

Mercury Intrusion Porosimetry (MIP)

MIP is used to characterize larger pores, specifically mesopores and macropores, by forcing
mercury under high pressure into the porous structure of the coal.[11][12][13][14]

e Principle: Based on the Washburn equation, this technique relates the applied pressure
required to force a non-wetting liquid (mercury) into a pore to the diameter of that pore.[11]
By incrementally increasing the pressure and measuring the volume of intruded mercury, a
pore size distribution can be determined.
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o Sample Preparation: Coal samples of a specific volume or particle size (e.g., 3-6 mm) are
dried to remove moisture.[8]

e Procedure:

o

The prepared coal sample is placed in a sample holder called a penetrometer.

[¢]

The penetrometer is evacuated, and then filled with mercury.

[¢]

Pressure is applied in a controlled, stepwise manner (from low to very high pressures,
e.g., up to 413.7 MPa).[11]

[¢]

The volume of mercury intruding into the pores is recorded at each pressure step.

[e]

The resulting pressure-volume data is used to calculate pore volume, pore size
distribution, and porosity.

e Instrumentation: An automated mercury porosimeter, such as a Micromeritics AutoPore IV
9500, is typically used.[11]

Visualization of Coal Rank and Pore Structure

The following diagram illustrates the general relationship between the rank of coal and the
evolution of its pore structure.
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Caption: Relationship between coal rank and dominant pore characteristics.

Comparative Discussion

The pore structure of coal undergoes significant changes during the coalification process,

which transforms lignite into bituminous coal and then into anthracite.

e Lignite (Low Rank): Characterized by the highest porosity, lignite has a well-developed

system of macropores and larger mesopores.[1] Its structure is less compacted, leading to a

high water-holding capacity.[2]

» Bituminous Coal (Medium Rank): As coalification proceeds, compaction reduces the overall

porosity compared to lignite.[1] However, bituminous coal often exhibits the largest total

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b1179625?utm_src=pdf-body-img
https://www.benchchem.com/product/b1179625?utm_src=pdf-body
https://www.benchchem.com/product/b1179625?utm_src=pdf-body
https://www.benchchem.com/product/b1179625?utm_src=pdf-body
https://www.frontiersin.org/journals/earth-science/articles/10.3389/feart.2023.1139852/full
https://www.mdpi.com/1996-1073/11/6/1502
https://www.benchchem.com/product/b1179625?utm_src=pdf-body
https://www.frontiersin.org/journals/earth-science/articles/10.3389/feart.2023.1139852/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

pore volume as measured by MIP, indicating a significant presence of macropores in the 10-
100 nm range.[2]

o Anthracite (High Rank): With the highest degree of coalification, anthracite is a dense
material with the lowest porosity.[1] Due to intense compression effects, larger pores are
diminished, and wedge-shaped micropores become more developed.[2][3][4] This results in
a high specific surface area when measured with COz, which can access these small
micropores, but a low surface area with N2, which is limited in accessing such small
structures.[2]

The choice of measurement technique is crucial for accurately characterizing the pore structure
of different coal ranks. Nitrogen adsorption is effective for the micropores and mesopores
prevalent in higher-rank coals, while mercury intrusion is necessary to characterize the larger
macropores found more abundantly in lower-rank coals.[2][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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